Cas no 2132-62-9 (1,2-Bis(4-methoxyphenyl)ethyne)

1,2-Bis(4-methoxyphenyl)ethyne structure

2132-62-9 structure

Product Name:1,2-Bis(4-methoxyphenyl)ethyne

CAS No:2132-62-9

Molecular Formula:C₁₆H₁₄O₂

Molecular Weight:238.2812

MDL:MFCD14155953

CID:42500

1,2-Bis(4-methoxyphenyl)ethyne Properties

Names and Identifiers

- 1,2-Bis(4-methoxyphenyl)ethyne
- [6-[2-Acetyloxy-1-[[(2S)-1-methyl-4-propylpyrrolidine-2-carbonyl]amino]propyl]-4,5-dihydroxy-2-methylsulfanyloxan-3-yl] acetate
- 1-methoxy-4-[2-(4-methoxyphenyl)ethynyl]benzene
- 1,2-bis(4-dimethoxybenzene)acetylene
- 1,2-prbis-(p-methoxyphenyl)acetylene
- 1-methoxy-4-(4'-methoxyphenylethynyl)-benzene
- Acetylene,bis(p-methoxyphenyl)
- AmbscL34
- Bis(4-methoxyphenyl)acetylene
- di(4-methoxyphenyl)acetylene
- TU-019
- YKUOFMNGWLZXHA-UHFFFAOYSA-N
- AK115704
- 4,4'-dimethoxytolan
- bis(4-methoxyphenyl)ethyne
- p-Methoxydiphenyl-acetylene
- Bis(p-methoxyphenyl)acetylene
- 1,2-Bis(p-anisyl)acetylene
- p,p'-Dimethoxydiphenylacetylene
- Acetylene, bis(p-methoxyphenyl)-
- 1,2-Bis(4-methoxyphenyl)acetylene
- 0846AB
- 1,2-di(4-m
- +Expand
- MDL： MFCD14155953
- InChIKey： YKUOFMNGWLZXHA-UHFFFAOYSA-N
- Inchi： 1S/C16H14O2/c1-17-15-9-5-13(6-10-15)3-4-14-7-11-16(18-2)12-8-14/h5-12H,1-2H3
- SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(C#CC2C([H])=C([H])C(=C([H])C=2[H])OC([H])([H])[H])=C([H])C=1[H]

Computed Properties

Exact Mass: 238.09900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Heavy Atom Count: 18
Complexity: 268
Topological Polar Surface Area: 18.5

Experimental Properties

LogP: 3.10360
PSA: 18.46000
Melting Point: 143

1,2-Bis(4-methoxyphenyl)ethyne Security Information

1,2-Bis(4-methoxyphenyl)ethyne Customs Data

HS CODE：2909309090
Customs Data：

China Customs Code:
2909309090

Overview:

2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,2-Bis(4-methoxyphenyl)ethyne Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007R9Q-250mg	Lincomycin 2,7-diacetate	2132-62-9	98%	250mg	$74.00
A2B Chem LLC	AD61134-250mg	1,2-Bis(4-methoxyphenyl)ethyne	2132-62-9	98%	250mg	$74.00	2024-04-20
Aaron	AR007RI2-100mg	Lincomycin 2,7-diacetate	2132-62-9	99%	100mg	$36.00
abcr	AB235035-250 mg	Bis(4-methoxyphenyl)acetylene, 95%; .	2132-62-9	95%	250 mg	€204.10	2023-07-20
Alichem	A019109199-1g	1,2-Bis(4-methoxyphenyl)ethyne	2132-62-9	97%	1g	$303.00	2023-09-02
Ambeed	A269979-250mg	1,2-Bis(4-methoxyphenyl)ethyne	2132-62-9	98%	250mg	$101.0	2024-07-20
Apollo Scientific	OR13099-1g	Bis(4-methoxyphenyl)acetylene	2132-62-9	99%	1g	£276.00	2024-05-23
Crysdot LLC	CD12096352-100mg	1,2-Bis(4-methoxyphenyl)ethyne	2132-62-9	97%	100mg	$74
eNovation Chemicals LLC	Y0986520-5g	1,2-Bis(4-methoxyphenyl)ethyne	2132-62-9	95%	5g	$805	2022-09-07
TRC	B016115-50mg	1,2-Bis(4-methoxyphenyl)ethyne	2132-62-9		50mg	$ 205.00	2022-06-07

1,2-Bis(4-methoxyphenyl)ethyne Synthesis

1,2-Bis(4-methoxyphenyl)ethyne Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2132-62-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

1,2-Bis(4-methoxyphenyl)ethyne Related Literature

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7. Hexaphenylphenylene dendronised pyrenylamines for efficient organic light-emitting diodes

K. R. Justin Thomas,M. Velusamy,Jiann T. Lin,C. H. Chuen,Yu-Tai Tao J. Mater. Chem. 2005 15 4453
8. Palladium(ii)-catalyzed synthesis of indenones through the cyclization of benzenecarbaldehydes with internal alkynes

Jajula Kashanna,Rathod Aravind Kumar,Ravada Kishore RSC Adv. 2019 9 31162
9. Synthesis of benzil derivatives via oxidation of alkynes catalyzed by Pd–Fe3O4 heterodimer nanocrystals

Sangmoon Byun,Jooyoung Chung,Taehyun Lim,Jungmin Kwon,B. Moon Kim RSC Adv. 2014 4 34084
10. Palladium(ii)-catalyzed synthesis of indenones through the cyclization of benzenecarbaldehydes with internal alkynes

Jajula Kashanna,Rathod Aravind Kumar,Ravada Kishore RSC Adv. 2019 9 31162

Related Categories

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:2132-62-9)1,2-Bis(4-methoxyphenyl)ethyne

Purity:99%/99%/99%

Quantity:1g/5g/10g

Price($):307.0/936.0/1649.0